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Compound of Interest

Compound Name:
1-[4-(4-

Fluorophenoxy)phenyl]ethanone

Cat. No.: B1334159 Get Quote

In-Depth Technical Guide: 1-[4-(4-
Fluorophenoxy)phenyl]ethanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and key chemical data for 1-[4-(4-Fluorophenoxy)phenyl]ethanone. It includes a detailed

experimental protocol for its synthesis via an Ullmann condensation reaction, presented to

meet the rigorous standards of research and development professionals.

Core Compound Data
1-[4-(4-Fluorophenoxy)phenyl]ethanone is a versatile chemical intermediate with significant

applications in the pharmaceutical and agrochemical industries.[1] Its structural characteristics

make it a valuable building block in the synthesis of more complex molecules, including

potential anti-cancer agents.[1]

Physicochemical Properties
The key quantitative data for 1-[4-(4-Fluorophenoxy)phenyl]ethanone are summarized in the

table below. This information is critical for its application in chemical synthesis and material

science.
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Property Value Source(s)

Molecular Formula C₁₄H₁₁FO₂ [2]

Molecular Weight 230.23 g/mol

Appearance Off-white crystals [2]

Melting Point 63–67 °C [2]

Boiling Point 166-172 °C @ 2.5 Torr

Density (Predicted) 1.176 ± 0.06 g/cm³

CAS Number 35114-93-3

Molecular Structure and Visualization
The molecular structure of 1-[4-(4-Fluorophenoxy)phenyl]ethanone consists of a 4-

fluorophenoxy group linked to a phenyl ethanone moiety. The visualization below, generated

using the DOT language, illustrates the connectivity of the atoms.

Molecular structure of 1-[4-(4-Fluorophenoxy)phenyl]ethanone.

Experimental Protocols
Synthesis of 1-[4-(4-Fluorophenoxy)phenyl]ethanone via
Ullmann Condensation
The synthesis of 1-[4-(4-Fluorophenoxy)phenyl]ethanone can be achieved through an

Ullmann condensation reaction.[2] This method involves the copper-catalyzed coupling of an

aryl halide with a phenol.[1]

Reaction Scheme:
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Reactants

Reagents Product

p-Fluorophenol

1-[4-(4-Fluorophenoxy)phenyl]ethanone

p-Bromoacetophenone

Copper Catalyst

Base (e.g., K₂CO₃)

Solvent (e.g., Pyridine)

Click to download full resolution via product page

Ullmann condensation for the synthesis of 1-[4-(4-Fluorophenoxy)phenyl]ethanone.

Detailed Methodology:

The following protocol is a representative procedure for the Ullmann condensation to

synthesize the title compound.

Materials:

p-Fluorophenol

p-Bromoacetophenone

Potassium carbonate (anhydrous)

Copper powder or Copper(I) iodide
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Pyridine (anhydrous)

Toluene

Hydrochloric acid (dilute)

Sodium chloride solution (saturated)

Magnesium sulfate (anhydrous)

Ethanol (for recrystallization)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

p-fluorophenol (1.0 equivalent), p-bromoacetophenone (1.0 equivalent), potassium

carbonate (2.0 equivalents), and a catalytic amount of copper powder or copper(I) iodide

(0.1-0.2 equivalents).

Add anhydrous pyridine as the solvent.

Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete (typically several hours), cool the mixture to room

temperature.

Dilute the reaction mixture with toluene and filter to remove inorganic salts.

Wash the organic filtrate sequentially with dilute hydrochloric acid, water, and saturated

sodium chloride solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by recrystallization from ethanol to yield 1-[4-(4-
Fluorophenoxy)phenyl]ethanone as off-white crystals.
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Characterization: The identity and purity of the synthesized compound can be confirmed

using standard analytical techniques such as melting point determination, Nuclear Magnetic

Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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